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Compound of Interest

Compound Name: Diethyl fluoromalonate

Cat. No.: B1293803

An In-depth Technical Guide to Diethyl Fluoromalonate

Introduction

Diethyl fluoromalonate is a versatile organofluorine compound widely utilized as a key
building block in organic synthesis and pharmaceutical development.[1][2] Its significance lies
in the strategic introduction of a fluorine atom into molecular structures, a modification known to
enhance critical properties such as metabolic stability, bioavailability, and binding affinity of
drug candidates.[2][3] This guide provides a comprehensive overview of diethyl
fluoromalonate, including its chemical identity, physical properties, spectroscopic data,
synthesis protocols, and key applications for researchers, scientists, and professionals in drug
development.

Chemical Identity and Structure

The fundamental identification details for diethyl fluoromalonate are summarized below. It is a
derivative of malonic acid where one of the alpha-hydrogens is substituted with a fluorine atom.

[1]

Chemical Structure: FCH(COOCzHs)2[4]
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Identifier Value
CAS Number 685-88-1[1][5][6][71[8]
IUPAC Name diethyl 2-fluoropropanedioate[9]

Molecular Formula

C7H11FO4[1][5][6][71[9]

Molecular Weight 178.16 g/mol [5][6][7]

Diethyl 2-fluoromalonate, Fluoromalonic acid
Synonyms .

diethyl ester[5][6][9]
InChl Key GOWQBFVDZPZZFA-UHFFFAOY SA-N[6][9]
SMILES CCOC(=0)C(F)C(=0)OCCI6][9]

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of diethyl fluoromalonate are critical for its

handling, characterization, and use in synthetic procedures. It is typically a clear, colorless to

pale yellow liquid.[1][6]

Table 2.1: Physical Properties

Property Value

Form Liquid[4][6]

Boiling Point 121-122 °C at 30 mmHg[4][6]
Density 1.129 g/mL at 25 °C[4][6]

Refractive Index (n20/D)

1.407[5][6]

Flash Point 62 °C (144 °F)[4][6]
pKa 10.40 + 0.46 (Predicted)[1][6]

B Insoluble in water; soluble in organic solvents[1]
Solubility

[10]

Storage Temperature

2-8°C, under inert gas[1][2][6]
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Table 2.2: Spectroscopic Data

Spectrum Type

Data

(400 MHz, CDCls) & 1.34 (t, J=7 Hz, 6H, CH3),

1H-NMR 4.33 (g, J=7 Hz, 4H, CH2), 5.28 (d, J=48.5 Hz,
1H, CHF)[5]
(100 MHz, CDCls) & 13.9, 62.6, 85.2 (d, J=195
13C-NMR
Hz), 163.9 (d, J=24 HZ)[5]
19F-NMR (376 MHz, CDCls) & -195.17 (d, J=48.5 Hz)[5]

Safety and Hazard Information

Diethyl fluoromalonate is classified as a corrosive substance that causes severe skin burns

and eye damage.[9][11] Appropriate personal protective equipment (PPE), including gloves,

goggles, and a face shield, should be used when handling this chemical.[4]

Table 3.1: GHS Hazard Information
Identifier Code & Description
Pictogram GHSO05 (Corrosion)[4][6]
Signal Word Danger[4][6][12]

Hazard Statements

H314: Causes severe skin burns and eye
damage[4][6][9]

Precautionary Statements

P280, P303+P361+P353, P304+P340+P310,
P305+P351+P338, P363, P405[4][6]

Hazard Class

8[6][13]

Packing Group

[6][13]

Experimental Protocols: Synthesis of Diethyl

Fluoromalonate
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The synthesis of diethyl fluoromalonate can be achieved through several routes. The most
common methods include direct fluorination of diethyl malonate or halogen exchange from
diethyl chloromalonate.[3]

Protocol 1: Direct Fluorination of Diethyl Malonate

This protocol describes the fluorination of a malonic ester using iodosylbenzene (PhlO) and
triethylamine pentahydrogen fluoride salt (EtsN-5HF).[5][14]

Reagents and Materials:

o lodosylbenzene (PhIO)

» Triethylamine pentahydrogen fluoride salt (EtsN-5HF)
e Diethyl malonate

e 1,2-dichloroethane (DCE)

e Aqueous sodium bicarbonate (NaHCOs)
» Dichloromethane (CH2Cl2)

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

o Teflon test tube with septum cap

e Stirring bar

« Silica gel for column chromatography
Procedure:

o To a Teflon test tube, add iodosylbenzene (550 mg, 2.5 mmol), triethylamine pentahydrogen
fluoride salt (800 mg, 4.0 mmol), and 1,2-dichloroethane (1 mL).[5][14]

 Stir the mixture at room temperature for 15 minutes.[5][14]
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Add diethyl malonate (1 mmol) and an additional 1 mL of 1,2-dichloroethane to the mixture.
[51[14]

Seal the test tube with a septum cap and heat the reaction mixture at 70°C for 24 hours with
continuous stirring.[5][14]

After the reaction is complete, cool the mixture to room temperature and neutralize it with
aqueous sodium bicarbonate.[5][14]

Extract the product with dichloromethane (3 x 10 mL).[5][14]

Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium
sulfate.[5][14]

Concentrate the solution under reduced pressure to obtain the crude product.[5][14]

Purify the crude product by silica gel column chromatography to yield pure diethyl
fluoromalonate.[5][14]
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Reactants & Reagents
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Caption: Workflow for the direct fluorination of diethyl malonate.

Protocol 2: Halogen Exchange from Diethyl
Chloromalonate

This method involves a halogen exchange reaction, where the chlorine atom in diethyl
chloromalonate is replaced by fluorine using a fluoride source.[3][15]
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Reagents and Materials:

Diethyl chloromalonate

1,5-Diazabicyclo[4.3.0]non-5-ene (DBN)

Hydrogen fluoride (HF)

Anhydrous sodium sulfate

Three-necked flask

Stirring apparatus

Procedure:

In a 100 mL three-necked flask, add 24.8g (0.2 mol) of 1,5-diazabicyclo[4.3.0]non-5-ene and
11.5g of hydrogen fluoride (HF).[15]

 Stir the mixture, then add 15.7g (0.1 mol) of diethyl chloromalonate.[15]
e Heat the reaction mixture to 80°C and maintain for 12 hours.[15]

o Upon completion, perform hydrolysis and extract the product.[15]

e Dry the organic layer over anhydrous sodium sulfate.[15]

» Remove the solvent under reduced pressure to obtain the final product.[15] A yield of 83%
has been reported for this method.[15]

Applications in Research and Drug Development

Diethyl fluoromalonate is a valuable reagent primarily due to its role as a precursor to
fluorinated molecules.[2] Its applications span various areas of chemical and pharmaceutical
research.

Key Application Areas:
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e Pharmaceutical Synthesis: It is a crucial intermediate for synthesizing fluorinated drugs.[1][2]
[7] The presence of fluorine can significantly alter a drug's pharmacokinetic and
pharmacodynamic profile. It has been used in the synthesis of novel antibacterial agents,
such as 5-fluoropyrimidine derivatives.[3][16]

» Organic Synthesis Building Block: It serves as a versatile building block for introducing the
FCH(COOELt) moiety into various organic molecules.[1][2] It can undergo reactions like
Michael additions and is used in the synthesis of heterocyclic compounds.[3][16]

e Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can enhance the
efficacy and stability of agrochemicals. Diethyl fluoromalonate is a key intermediate in this
field.[2]

o Material Science: It is used in the production of fluorinated polymers and advanced
materials, which can exhibit unique properties like enhanced thermal stability and chemical
resistance.[2]

Diethyl
Fluoromalonate

|_ ________ A
e __1

G’harmaceutlcals Organlc Synthess] [Material Science]

Enhanced Metabolic Heterocycle
Stability Synthesis

Fluorinated
Polymers

Fluorinated
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Caption: Key application areas of diethyl fluoromalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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